2-(3-chloro-4-ethoxyphenyl)-5-(4-fluorobenzyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• Molecular Formula: C21H17ClFN3O2
• Molecular Weight: 397.8 g/mol
• IUPAC Name: 2-(3-chloro-4-ethoxyphenyl)-5-[(4-fluorophenyl)methyl]pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C21H17ClFN3O2/c1-2-28-20-8-5-15(11-17(20)22)18-12-19-21(27)25(9-10-26(19)24-18)13-14-3-6-16(23)7-4-14/h3-12H,2,13H2,1H3
• InChI Key: HEGCJRDZCPXMQB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC4=CC=C(C=C4)F)Cl

Description

2-(3-CHLORO-4-ETHOXYPHENYL)-5-[(4-FLUOROPHENYL)METHYL]-4H,5H-PYRAZOLO[1,5-A]PYRAZIN-4-ONE is a complex organic compound that belongs to the pyrazolo[1,5-a]pyrazine family This compound is characterized by its unique structure, which includes a chloro-ethoxyphenyl group and a fluorophenylmethyl group

Preparation Methods

The synthesis of 2-(3-CHLORO-4-ETHOXYPHENYL)-5-[(4-FLUOROPHENYL)METHYL]-4H,5H-PYRAZOLO[1,5-A]PYRAZIN-4-ONE typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the core pyrazolo[1,5-a]pyrazine structure, followed by the introduction of the chloro-ethoxyphenyl and fluorophenylmethyl groups through various substitution reactions. Industrial production methods may involve optimized reaction conditions to ensure high yield and purity, including the use of specific catalysts and solvents.

Chemical Reactions Analysis

This compound undergoes several types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups attached to the core structure.

Substitution: The chloro and fluoro groups can be substituted with other functional groups using appropriate reagents and conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-(3-CHLORO-4-ETHOXYPHENYL)-5-[(4-FLUOROPHENYL)METHYL]-4H,5H-PYRAZOLO[1,5-A]PYRAZIN-4-ONE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

When compared to other similar compounds, 2-(3-CHLORO-4-ETHOXYPHENYL)-5-[(4-FLUOROPHENYL)METHYL]-4H,5H-PYRAZOLO[1,5-A]PYRAZIN-4-ONE stands out due to its unique combination of functional groups and structural features. Similar compounds include:

• 4-(3-CHLORO-PHENYL)-1-(2-(4-FLUORO-PHENYL)-2-OXO-ETHYL)-PYRIMIDIN-1-IUM, BROMIDE
• 2-ETHYL-3-(4-FLUOROPHENYL)ACRYLIC ACID

These compounds share some structural similarities but differ in their specific functional groups and overall molecular architecture, which can lead to different chemical and biological properties.